R-Tert-butyl 3-(2-ethoxy-2-oxoethyl)piperazine-1-carboxylate

• Molecular Formula: C13H24N2O4
• Molecular Weight: 272.34 g/mol
• IUPAC Name: tert-butyl (3R)-3-(2-ethoxy-2-oxoethyl)piperazine-1-carboxylate
• InChI: InChI=1S/C13H24N2O4/c1-5-18-11(16)8-10-9-15(7-6-14-10)12(17)19-13(2,3)4/h10,14H,5-9H2,1-4H3/t10-/m1/s1
• InChI Key: VWQBZJHXQZMMGP-SNVBAGLBSA-N
• Isomeric SMILES: CCOC(=O)C[C@@H]1CN(CCN1)C(=O)OC(C)(C)C
• Canonical SMILES: CCOC(=O)CC1CN(CCN1)C(=O)OC(C)(C)C

Description

R-Tert-butyl 3-(2-ethoxy-2-oxoethyl)piperazine-1-carboxylate is a derivative of piperazine, a heterocyclic organic compound. This compound is known for its utility as a building block in the synthesis of various organic compounds, including amides, sulphonamides, and Mannich bases . The presence of the piperazine ring, which is conformationally flexible and contains polar nitrogen atoms, enhances its interaction with macromolecules, making it a valuable component in drug discovery .

Preparation Methods

The synthesis of R-Tert-butyl 3-(2-ethoxy-2-oxoethyl)piperazine-1-carboxylate typically involves the reaction of N-Boc piperazine with ethyl bromoacetate in the presence of a base such as triethylamine . The reaction is carried out in acetonitrile and stirred for several hours at room temperature, followed by cooling to 0°C and the addition of ethyl bromoacetate . The mixture is then stirred for an additional period to complete the reaction. The product is purified using standard techniques such as recrystallization or chromatography .

Chemical Reactions Analysis

R-Tert-butyl 3-(2-ethoxy-2-oxoethyl)piperazine-1-carboxylate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the ethoxy group, where nucleophiles such as amines or thiols can replace the ethoxy group.

Hydrolysis: The ester group can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid.

Scientific Research Applications

R-Tert-butyl 3-(2-ethoxy-2-oxoethyl)piperazine-1-carboxylate has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of various organic compounds, including amides, sulphonamides, and Mannich bases.

Biology: The compound is used in the study of biological systems due to its ability to interact with macromolecules.

Industry: The compound is used in the production of specialty chemicals and intermediates for pharmaceuticals.

Mechanism of Action

The mechanism of action of R-Tert-butyl 3-(2-ethoxy-2-oxoethyl)piperazine-1-carboxylate involves its interaction with various molecular targets. The piperazine ring’s conformational flexibility and polar nitrogen atoms enhance its binding to macromolecules, facilitating favorable interactions . This compound can form hydrogen bonds and adjust its molecular physicochemical properties, making it a versatile component in drug discovery .

Comparison with Similar Compounds

R-Tert-butyl 3-(2-ethoxy-2-oxoethyl)piperazine-1-carboxylate can be compared with other similar compounds, such as:

Tert-butyl 4-(2-ethoxy-2-oxoethyl)piperazine-1-carboxylate: This compound is an ester derivative of N-Boc piperazine and serves as a useful building block in organic synthesis.

Tert-butyl 4-(2-hydrazino-2-oxoethyl)piperazine-1-carboxylate: This hydrazide derivative has similar applications and biological activities.

Tert-butyl 3-(2-ethoxy-2-oxoethylidene)azetidine-1-carboxylate: This compound is used as a precursor in the synthesis of small-ring spirocycles.

These compounds share similar structural features and applications but differ in their specific functional groups and reactivity, highlighting the uniqueness of this compound.